Cas no 790652-93-6 (1H-Pyrazole-1-propanol,4,5-diamino-)

• Product Name: 1H-Pyrazole-1-propanol,4,5-diamino-
• CAS No: 790652-93-6
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 555254
• PubChem ID: 13007232
• Update Time: 2025-04-19

1H-Pyrazole-1-propanol,4,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanol,4,5-diamino-
• SCHEMBL5398725
• 790652-93-6
• 3-(4,5-Diamino-1H-pyrazol-1-yl)propan-1-ol

• Inchi： 1S/C6H12N4O/c7-5-4-9-10(6(5)8)2-1-3-11/h4,11H,1-3,7-8H2
• InChI Key： PEFRFJNQCSLCNW-UHFFFAOYSA-N
• SMILES： OCCCN1C(=C(C=N1)N)N

Computed Properties

• Exact Mass: 156.10111102g/mol
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 90.1Ų